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Compound of Interest

Compound Name: 2-Isobutyrylcyclohexanone

Cat. No.: B1365007

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 2-
Isobutyrylcyclohexanone (CAS No: 39207-65-3), a valuable intermediate in organic
synthesis. The document outlines its melting and boiling points, supported by detailed
experimental protocols for their determination.

Physicochemical Data

2-Isobutyrylcyclohexanone, also known as 2-(2-methyl-1-oxopropyl)cyclohexanone, is a
dicarbonyl compound with the molecular formula C10H1602 and a molecular weight of 168.23
g/mol [1][2]. At room temperature, it typically presents as a liquid.

Quantitative Physical Properties

A summary of the key physical properties of 2-Isobutyrylcyclohexanone is presented in the
table below for easy reference.
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Property Value Conditions
Melting Point 38 °C (100 °F)

Boiling Point 63 - 64 °C (145 - 147 °F) at 0.1 hPa
Density 1.0076 g/mL at 25 °C
Refractive Index n20/D 1.5006 at 20 °C
Flash Point 104.4 °C (219.9 °F) closed cup

Data sourced from Sigma-Aldrich Safety Data Sheet[3].

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of organic compounds like 2-lIsobutyrylcyclohexanone.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline compound, this transition occurs over a narrow temperature range. The
melting point is a crucial indicator of purity, as impurities tend to lower and broaden the melting
range[1][4].

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[2][3]

Thermometer

Sample of 2-Isobutyrylcyclohexanone
Procedure:

o A small amount of finely powdered, dry 2-Isobutyrylcyclohexanone is packed into a
capillary tube to a height of 1-2 cm[2][3].
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e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer][3].

o The sample is heated rapidly at first to determine an approximate melting range. The
apparatus is then allowed to cool.

» For an accurate measurement, a fresh sample is heated at a slower rate, approximately 1-2
°C per minute, as the temperature approaches the approximate melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range. The temperature at which the entire sample becomes a clear liquid is
recorded as the end of the melting range[3].

Boiling Point Determination under Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure[5]. Since 2-Isobutyrylcyclohexanone has a relatively high
boiling point at atmospheric pressure, it is often determined under reduced pressure (vacuum)
to prevent decomposition. The reported boiling point of 63-64 °C was determined at 0.1 hPa[3].

Apparatus:

e Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath) or a specialized boiling point apparatus

Vacuum source and manometer

Procedure:

» A small volume of 2-Isobutyrylcyclohexanone is placed into the test tube.

o Acapillary tube, with its open end downwards, is placed inside the test tube containing the
sample[5][6].
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e The apparatus is connected to a vacuum system, and the pressure is reduced to the desired

level (e.g., 0.1 hPa), as measured by a manometer.

e The heating bath is heated slowly and steadily[6].

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube[5].

e The heating is carefully adjusted until a continuous and rapid stream of bubbles is observed.

The temperature at this point is recorded. This temperature represents the boiling point of

the liquid at the applied pressure[6].

Synthetic Workflow Visualization

The synthesis of 2

-acylcyclohexanones, such as 2-Isobutyrylcyclohexanone, is commonly

achieved through the acylation of a cyclohexanone enolate. The following diagram illustrates a

general workflow for this synthetic transformation.

Cyclohexanone
Enolate

Cyclohexanone

Reactant

Base
(e.g., LDA, NaH)

Crude Product Aqueous Workup

& Purification

Final Product

Acylation 2-Isobutyrylcyclohexanone

Acylating Agent
(Isobutyryl Chloride)

Reactant

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1365007?utm_src=pdf-body
https://www.benchchem.com/product/b1365007?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 2-1sobutyrylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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